N-[(1-ethyl-2-pyrrolidinyl)methyl]-N'-(2-methoxyphenyl)ethanediamide

• IUPAC Name: N-[(1-ethylpyrrolidin-2-yl)methyl]-N'-(2-methoxyphenyl)oxamide
• InChI: InChI=1S/C16H23N3O3/c1-3-19-10-6-7-12(19)11-17-15(20)16(21)18-13-8-4-5-9-14(13)22-2/h4-5,8-9,12H,3,6-7,10-11H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: ZGGPARUMGCQZFG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNC(=O)C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

N-[(1-ethyl-2-pyrrolidinyl)methyl]-N'-(2-methoxyphenyl)ethanediamide, commonly known as EMD-386088, is a synthetic compound that has been of great interest to researchers in the field of neuroscience. This compound is a selective antagonist of the dopamine D1 receptor, which plays a crucial role in the regulation of cognitive function, motivation, and reward.

Mechanism of Action

EMD-386088 exerts its effects by selectively blocking the dopamine D1 receptor, which is involved in the regulation of cognitive function, motivation, and reward. By blocking this receptor, EMD-386088 can modulate the activity of dopamine in the brain, which can lead to improvements in cognitive function and a reduction in the symptoms of neurological disorders.
Biochemical and Physiological Effects
EMD-386088 has been shown to improve cognitive function in preclinical studies, particularly in tasks involving working memory and attention. The compound has also been shown to reduce the symptoms of Parkinson's disease, schizophrenia, and addiction in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EMD-386088 in lab experiments is its selectivity for the dopamine D1 receptor, which allows for more precise modulation of dopamine activity in the brain. However, the compound's potency and efficacy may vary depending on the experimental conditions, and further studies are needed to fully understand its effects.

Future Directions

There are several potential future directions for research on EMD-386088. One area of interest is the development of more potent and selective compounds that can be used in the treatment of neurological disorders. Another direction is the investigation of the compound's effects on other neurotransmitter systems in the brain, such as the serotonin and glutamate systems. Additionally, further studies are needed to fully understand the long-term effects of EMD-386088 and its potential for clinical use.

Scientific Research Applications

EMD-386088 has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including Parkinson's disease, schizophrenia, and addiction. The compound has been shown to improve cognitive function and reduce the symptoms of these disorders in preclinical studies.